Tert-butyl 5-bromo-2-chlorobenzylcarbamate
Overview
Description
Tert-butyl 5-bromo-2-chlorobenzylcarbamate is a useful research compound. Its molecular formula is C12H15BrClNO2 and its molecular weight is 320.61 g/mol. The purity is usually 95%.
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Scientific Research Applications
Precursor for Thiadiazolesulfonamides : Tert-butyl 2-chlorosulfonyl-1,3,4-thiadiazole-5-carbamate serves as a new precursor for 1,3,4-thiadiazolesulfonamides, notable for the strong interaction between the sulfonyl group and the thiadiazole (Pedregosa et al., 1996).
Synthesis of Bromo-functionalized Indoles : Research has synthesized new tert-butyl- and bromo-functionalized [1,2,4]triazino[5,6-b]indoles and indolo[2,3-b]quinoxalines, highlighting potential for new drug discovery and pharmacological applications (Li, Wang, & Zhang, 2017).
Isomorphic Crystal Structures : Studies involving tert-Butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-Butyl (5-iodopenta-2,4-diyn-1-yl)carbamate have shown isomorphic crystal structures with simultaneous hydrogen and halogen bonds on carbonyl groups (Baillargeon et al., 2017).
Antimicrobial Activity : Tert-butyl carbazate-derived compounds exhibit promising antimicrobial activity against various bacteria and fungi (Ghoneim & Mohamed, 2013).
Anti-mycobacterial and Antifungal Activity : Substituted pyrazinecarboxamides, such as 5-tert-butyl-6-chloro-N-(4-methyl-1,3-thiazol-2-yl)pyrazinecarboxamide, show high anti-mycobacterial, antifungal, and photosynthesis-inhibiting activity (Doležal et al., 2006).
Synthesis of Bromo-benzaldehyde : The synthesis of 5-bromo-3-tert-butyl-2-hydroxy-benzaldehyde has been achieved using ethyl alcohol, bromine, and 3-tert-butyl-2-hydroxybenzaldehyde (Du Longchao, 2013).
Preparation of Alkaline Metal Complexes : The synthesis and characterization of three novel macrocyclic polyether ligands and some of their alkaline metal complexes have been studied, showing potential for novel alkaline metal complex synthesis (Ertul, Bayraki, & Beduk, 2008).
Synthesis of cis-3,5-Disubstituted Morpholine Derivatives : A novel method for the synthesis of cis-3,5-disubstituted morpholine derivatives has been developed, indicating potential applications in the synthesis of 4-arylmethyl- and 4-alkylmethyl-3,5-di(bromomethyl)morpholines (D’hooghe, Vanlangendonck, Törnroos, & de Kimpe, 2006).
properties
IUPAC Name |
tert-butyl N-[(5-bromo-2-chlorophenyl)methyl]carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrClNO2/c1-12(2,3)17-11(16)15-7-8-6-9(13)4-5-10(8)14/h4-6H,7H2,1-3H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJWOWOJTRVOYDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=C(C=CC(=C1)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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